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Compound of Interest

Compound Name: Fusacandin B

Cat. No.: B1250153

Fusaricidin B is a member of the fusaricidin family of antibiotics, a group of cyclic depsipeptides
produced by various strains of the bacterium Paenibacillus polymyxa (formerly Bacillus
polymyxa).[1][2][3] These compounds have garnered significant interest from the scientific
community due to their potent antifungal and antibacterial properties.[1][3] This guide provides
a detailed examination of the chemical structure of Fusaricidin B, including its physicochemical
properties, spectroscopic data, and the experimental methodologies employed for its
characterization.

Core Chemical Structure

Fusaricidin B is a complex lipopeptide antibiotic.[4] Its structure is characterized by two primary
components: a cyclic hexadepsipeptide core and a unique fatty acid side chain. The cyclic
nature of the peptide is formed by an ester linkage between the hydroxyl group of one amino
acid and the carboxyl group of another.

The hexadepsipeptide ring of Fusaricidin B is composed of the following amino acid sequence:
L-Thr, D-Val, L-Val, D-allo-Thr, D-GIn, and D-Ala. The structure of Fusaricidin B is closely
related to that of Fusaricidin A, the main component produced by P. polymyxa. The key
difference lies in the fifth amino acid residue; Fusaricidin B incorporates a D-GIn residue,
whereas Fusaricidin A contains a D-Asn residue at this position.[4]

The fatty acid side chain attached to the peptide ring is 15-guanidino-3-hydroxypentadecanoic
acid (GHPD).[4][5] This long-chain fatty acid with a terminal guanidino group is a distinctive
feature of the fusaricidin family and is crucial for their biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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